Cas no 90730-71-5 ((6R)-6-[(1E,3R,4R,6R,7Z,9Z,11E)-3,4,6,13-tetrahydroxy-3-methyltrideca-1,7,9,11-tetraen-1-yl]-5,6-dihydro-2H-pyran-2-one)

• Product name: (6R)-6-[(1E,3R,4R,6R,7Z,9Z,11E)-3,4,6,13-tetrahydroxy-3-methyltrideca-1,7,9,11-tetraen-1-yl]-5,6-dihydro-2H-pyran-2-one
• CAS No: 90730-71-5
• MF: C₁₉H₂₆O₆
• MW: 350.40614
• CID: 1953878
• PubChem ID: 6442150

(6R)-6-[(1E,3R,4R,6R,7Z,9Z,11E)-3,4,6,13-tetrahydroxy-3-methyltrideca-1,7,9,11-tetraen-1-yl]-5,6-dihydro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydro-6-(3,4,6,13-tetrahydroxy-3-methyl-1,7,9,11-tridecatetrenyl)-2H-pyran-2-one
• (6R)-6-[(1E,3R,4R,6R,7Z,9Z,11E)-3,4,6,13-tetrahydroxy-3-methyltrideca-1,7,9,11-tetraen-1-yl]-5,6-dihydro-2H-pyran-2-one
• (2R)-2-[(1E,3R,4R,6R,7Z,9Z,11E)-3,4,6,13-tetrahydroxy-3-methyltrideca-1,7,9,11-tetraenyl]-2,3-dihydropyran-6-one
• PD 114631
• SCHEMBL442794
• CHEMBL17118
• 90730-71-5

• Inchi： InChI=1S/C19H26O6/c1-19(24,12-11-16-9-7-10-18(23)25-16)17(22)14-15(21)8-5-3-2-4-6-13-20/h2-8,10-12,15-17,20-22,24H,9,13-14H2,1H3
• InChI Key： KTHVJFIZRQNFEZ-UHFFFAOYSA-N
• SMILES： CC(O)(\C=C/C1CC=CC(=O)O1)C(O)CC(O)\C=C\C=C\C=C\CO |c:7|

Computed Properties

• Exact Mass: 350.172939
• Monoisotopic Mass: 350.172939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.267
• Boiling Point: 633.6°C at 760 mmHg
• Flash Point: 225.4°C
• Refractive Index: 1.621